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Introduction

Trichloromethane, commonly known as chloroform, is a volatile organic compound used as a

solvent and in the production of other chemicals.[1] In biological systems, chloroform is

metabolized primarily in the liver by cytochrome P450 enzymes, leading to the formation of

reactive metabolites that can cause cellular damage.[1][2] Understanding the metabolic fate of

trichloromethane is crucial for toxicology studies, risk assessment, and in the development of

pharmaceuticals where it might be used as a solvent or intermediate. The primary metabolites

of toxicological significance are trichloroacetic acid (TCA) and dichloroacetic acid (DCA).[3]

This document provides detailed protocols for the quantification of these metabolites in

biological samples using modern analytical techniques.

Metabolic Pathway of Trichloromethane
Trichloromethane undergoes metabolism through two main pathways: an oxidative pathway

and a reductive pathway. The oxidative pathway, mediated by cytochrome P450 enzymes

(primarily CYP2E1 and CYP2A6), is the major route at typical exposure levels.[2] This pathway

leads to the formation of an unstable intermediate, trichloromethanol, which spontaneously

dehydrochlorinates to form the highly reactive electrophile, phosgene.[4][2] Phosgene can then

be detoxified or react with cellular macromolecules. The reductive pathway, which becomes

more significant under hypoxic conditions and at high chloroform concentrations, produces the

dichloromethyl radical.[4][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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